Cas no 281191-65-9 (Benzoic acid,4-hydroxy-3-iodo-5-methoxy-, methyl ester)

• Product Name: Benzoic acid,4-hydroxy-3-iodo-5-methoxy-, methyl ester
• CAS No: 281191-65-9
• MF: C₉H₉IO₄
• MW: 308.069835424423
• CID: 253808
• PubChem ID: 53426739
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-3-iodo-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3-iodo-5-methoxy-, methyl ester
• methyl 4-hydroxy-3-iodo-5-methoxybenzoate
• 4-HYDROXY-3-IODO-5-METHOXYBENZOIC ACID METHYL ESTER
• RARECHEM AL BF 0100
• 281191-65-9
• SCHEMBL401621
• FT-0742145
• WMPWEALBPHHIGS-UHFFFAOYSA-N
• DTXSID90699346

• Inchi： 1S/C9H9IO4/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4,11H,1-2H3
• InChI Key： WMPWEALBPHHIGS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1O)OC

Computed Properties

• Exact Mass: 307.95500
• Monoisotopic Mass: 307.95456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.79200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives